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Compound of Interest

3-Bromo-4-
Compound Name:
methoxybenzenesulfonyl chloride

Cat. No.: B1274384

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Bromo-4-
methoxybenzenesulfonyl chloride in various organic solvents. Due to the limited availability
of specific quantitative solubility data in public literature, this guide combines qualitative
information derived from synthetic procedures with established methodologies for solubility
determination. This document is intended to serve as a foundational resource for laboratory
work involving this compound.

Introduction

3-Bromo-4-methoxybenzenesulfonyl chloride is a sulfonyl chloride derivative that serves as
a key intermediate in the synthesis of various organic compounds, including sulfonamides,
which are of significant interest in medicinal chemistry. Understanding its solubility in different
organic solvents is crucial for reaction setup, purification processes such as recrystallization,
and analytical method development.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-4-methoxybenzenesulfonyl
chloride is presented in the table below.
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Property Value Reference
CAS Number 23094-96-4 [11[2]
Molecular Formula C7HeBrClOsS [3]
Molecular Weight 285.54 g/mol [3]
Appearance Off-white to pink solid [4]

Melting Point 83-88 °C [2][4]
Boiling Point (Predicted) 366.0 £ 27.0 °C [4]

Density (Predicted) 1.717 + 0.06 g/cm3 [4]

Solubility Data

Exhaustive searches of scientific databases and literature did not yield specific quantitative

solubility data (e.g., in g/100 mL or mol/L) for 3-Bromo-4-methoxybenzenesulfonyl chloride

in organic solvents. However, qualitative solubility can be inferred from documented synthetic

procedures.

Qualitative Solubility Summary

The following table summarizes the qualitative solubility of 3-Bromo-4-

methoxybenzenesulfonyl chloride in various organic solvents based on its use in chemical

syntheses and the general solubility characteristics of related compounds like benzenesulfonyl

chloride.
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Solvent

Qualitative Solubility

Rationale | Source

Chloroform (CHCIs)

Soluble

Used as a solvent during the

synthesis of the compound.[1]

[3]

Dichloromethane (CH2Clz2)

Soluble

Used as a solvent for reactions

involving the compound.[1][3]

Ethyl Acetate / Hexane Mixture

Soluble (in hot solvent)

Used as a solvent system for
recrystallization of a derivative,
implying solubility of the parent
compound at elevated

temperatures.[1][3]

Polar Aprotic Solvents (e.g.,

Benzenesulfonyl chloride, a

o Likely Soluble related compound, is soluble in
Acetone, Acetonitrile)
these types of solvents.[5]
Alcohols (e.g., Ethanol, ] Benzenesulfonyl chloride is
Likely Soluble )
Methanol) soluble in alcohols.[5]
) ) Benzenesulfonyl chloride is
Ethers (e.g., Diethyl Ether) Likely Soluble o
soluble in diethyl ether.[5]
Used as an anti-solvent in
Non-polar Solvents (e.qg., Likely Sparingly Soluble to recrystallization, suggesting
Hexane) Insoluble low solubility at room
temperature.[1][3]
Sulfonyl chlorides are
generally insoluble in and react
Water Insoluble and Reactive with water. Benzenesulfonyl

chloride is insoluble in cold
water.[5][6]

Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data, the following general

experimental protocol for the isothermal shake-flask method is recommended.
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Materials

» 3-Bromo-4-methoxybenzenesulfonyl chloride (analytical grade)
» Selected organic solvents (HPLC grade or equivalent)

e Analytical balance

« Scintillation vials or sealed flasks

o Constant temperature shaker bath or incubator

e Syringe filters (PTFE or other solvent-compatible membrane)

¢ Volumetric flasks and pipettes

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

Procedure

o Preparation of Saturated Solutions:

o Add an excess amount of 3-Bromo-4-methoxybenzenesulfonyl chloride to a series of
vials, each containing a known volume of a different organic solvent.

o Seal the vials to prevent solvent evaporation.

o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25 °C).

o Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours). A
preliminary kinetic study can determine the optimal equilibration time.

e Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow the undissolved solid to settle.
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o Carefully withdraw a known volume of the supernatant using a pre-warmed (to the
experimental temperature) syringe.

o Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask.
This step is critical to remove any undissolved solid particles.

o Dilute the filtered solution to a known volume with the same solvent.

e Quantification:

[e]

Prepare a series of standard solutions of 3-Bromo-4-methoxybenzenesulfonyl chloride
of known concentrations in the respective solvents.

o Analyze the standard solutions and the diluted sample solutions using a validated
analytical method (e.g., HPLC or GC).

o Construct a calibration curve from the standard solutions.

o Determine the concentration of the solute in the diluted sample solution from the
calibration curve.

o Calculation of Solubility:

o Calculate the original concentration in the saturated solution, accounting for the dilution
factor.

o Express the solubility in desired units, such as g/100 mL or mol/L.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 3-Bromo-4-
methoxybenzenesulfonyl chloride from 2-bromoanisole.[1][3]
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Caption: Synthesis of 3-Bromo-4-methoxybenzenesulfonyl chloride.

Solubility Determination Workflow

The diagram below outlines the key steps in the experimental determination of solubility using
the shake-flask method.
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:
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:
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:
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:

Dilute sample to a known volume

:
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:
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Caption: Experimental workflow for solubility determination.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1274384?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

While quantitative solubility data for 3-Bromo-4-methoxybenzenesulfonyl chloride in organic
solvents is not readily available in the public domain, qualitative assessments indicate its
solubility in chlorinated solvents and likely in other polar organic solvents. For applications
requiring precise solubility values, the experimental protocol provided in this guide can be
employed. The provided workflows for synthesis and solubility determination offer a clear visual
guide for laboratory procedures involving this compound. Further experimental studies are
encouraged to establish a quantitative solubility profile for this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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